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Compound of Interest

Compound Name: MOG (35-55), human

Cat. No.: B13386383

Technical Support Center: MOG (35-55) Peptide

This technical support center provides researchers, scientists, and drug development
professionals with best practices for handling and storing lyophilized Myelin Oligodendrocyte
Glycoprotein (MOG) (35-55) peptide. Below you will find troubleshooting guides and frequently
asked questions to ensure the integrity and optimal performance of the peptide in your
experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store the lyophilized MOG (35-55) peptide upon arrival?

A: Upon receipt, lyophilized MOG (35-55) peptide should be stored at -20°C or, for long-term
storage, at -80°C.[1][2][3][4] It is crucial to protect the peptide from moisture and light.[3][5] The
vial should be kept tightly sealed and stored in a desiccator if possible, especially since
peptides can be hygroscopic.[1][2]

Q2: What is the shelf-life of lyophilized MOG (35-55) peptide?

A: When stored correctly at -20°C or lower, lyophilized peptides are stable for several years.[1]
However, the specific stability of MOG (35-55) can be sequence-dependent. For long-term
storage, -80°C is recommended to maximize its shelf-life.[4]

Q3: How should I handle the lyophilized peptide before reconstitution?
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A: Before opening the vial, it is essential to allow it to warm to room temperature in a
desiccator.[2][3] This prevents the condensation of moisture, which can compromise the
peptide's stability.[3] Weigh out the desired amount of peptide quickly in a clean environment
and tightly reseal the vial before returning it to storage.[2]

Q4: What is the recommended solvent for reconstituting MOG (35-55) peptide?

A: MOG (35-55) can be reconstituted in sterile, distilled water (ddH20) or a buffer such as
phosphate-buffered saline (PBS).[6][7] Some suppliers recommend starting with a
concentration of 1 mg/mL in water, which can be further diluted.[7][8] For difficult-to-dissolve
peptides, a sonicator can be used to ensure a homogenous solution.[7]

Q5: How should I store the reconstituted MOG (35-55) peptide solution?

A: The shelf-life of peptides in solution is limited.[1] It is highly recommended to aliquot the
reconstituted peptide solution into single-use volumes and store them at -20°C or -80°C.[1][4]
[7] This practice minimizes waste and prevents degradation from repeated freeze-thaw cycles.
[1][3][5] Once thawed, a peptide solution should ideally be used immediately and any unused
portion discarded.

Troubleshooting Guide

Issue 1: The lyophilized peptide appears clumpy or has changed in appearance.

o Possible Cause: Exposure to moisture. Peptides can be hygroscopic and absorb water from
the air if the vial is opened while still cold or not sealed properly.[1][2]

¢ Solution: While the peptide may still be usable, its effective concentration might be altered. It
is crucial to allow the vial to equilibrate to room temperature in a desiccator before opening.
Ensure the cap is tightly sealed after each use. For critical experiments, using a fresh,
properly stored vial is recommended.

Issue 2: The MOG (35-55) peptide is difficult to dissolve.

» Possible Cause: The inherent hydrophobicity of the peptide sequence can sometimes lead to
solubility challenges.
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» Solution: Gentle warming or brief sonication can aid in dissolution.[7] If using a buffer, ensure
its pH is compatible with the peptide. For some peptides, starting with a small amount of a
solvent like DMSO and then diluting with an aqueous buffer can be effective, but ensure the
final DMSO concentration is compatible with your experimental system.

Issue 3: Low or no disease incidence in Experimental Autoimmune Encephalomyelitis (EAE)
induction.

o Possible Cause 1: Improper preparation of the MOG (35-55)/CFA emulsion. A stable
emulsion is critical for a robust immune response.[6]

e Solution 1: Ensure thorough mixing of the MOG (35-55) solution and Complete Freund's
Adjuvant (CFA). The mixture should be thick and not separate upon standing. Using two
syringes connected by a three-way stopcock to pass the mixture back and forth is a reliable
method.[6]

e Possible Cause 2: Insufficient dose of MOG (35-55) or Pertussis Toxin (PTX). The severity of
EAE can be dose-dependent.[6][9]

e Solution 2: The amount of MOG (35-55) per mouse can be adjusted. A common starting
dose is 200 pg per mouse.[6] The dose of PTX is also critical and can be adjusted based on
the lot's potency and the desired disease severity.[10]

» Possible Cause 3: Incorrect injection technique. Subcutaneous injections at the flank are
typically used for EAE induction.

e Solution 3: Ensure the emulsion is delivered subcutaneously and not intradermally or
intraperitoneally. The volume of the injection should also be accurate.

Quantitative Data Summary

Table 1: Storage Conditions for MOG (35-55) Peptide
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Ke
Form Short-Term Storage Long-Term Storage 4 ) )
Considerations
N 4°C (for a few weeks) Protect from light and
Lyophilized -20°C to -80°C[1][4] ]
[51[11] moisture.[3][5]

_ Avoid repeated
) 2-8°C (for a few days -20°C to -80°C (in
Reconstituted ) freeze-thaw cycles.[1]
to weeks)[5][8][11] aliquots)[1][4]1[7] 3]

Table 2: Recommended Concentrations for EAE Induction in C57BL/6 Mice

Final
Stock . Dose per
Component ) Concentration Reference
Concentration . . Mouse
(in emulsion)

MOG (35-55) 2 mg/mLin
) ] 1 mg/mL 100-200 ug [6][12]
Peptide ddHz0 or saline
Mycobacterium _
] 2-10 mg/mL in
tuberculosis A 1-5 mg/mL N/A [6]
H37Ra in CFA
Pertussis Toxin 100 pg/mL in )
2 pg/mL in PBS 200-400 ng [6]

(PTX) ddH-0

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized MOG (35-55)
Peptide

» Equilibration: Remove the vial of lyophilized MOG (35-55) from the freezer and place it in a
desiccator at room temperature for at least 30 minutes to prevent condensation.[2][3]

» Solvent Preparation: Prepare the desired sterile solvent (e.g., sterile ddH20 or PBS).

e Reconstitution: Under sterile conditions, add the calculated volume of solvent to the vial to
achieve the desired stock concentration (e.g., 2 mg/mL). Gently swirl or pipette up and down
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to dissolve the peptide completely. Avoid vigorous shaking. If needed, brief sonication can be
applied.[7]

Aliquoting: Immediately after reconstitution, divide the solution into single-use aliquots in
sterile microcentrifuge tubes.[1][5]

Storage: Store the aliquots at -20°C or -80°C until use.[4][7]

Protocol 2: Induction of EAE in C57BL/6 Mice with MOG
(35-55)

Peptide Reconstitution: Prepare a 2 mg/mL stock solution of MOG (35-55) in sterile ddH20
or saline as described in Protocol 1.[6][12]

CFA Preparation: Prepare a solution of Mycobacterium tuberculosis H37Ra in Complete
Freund's Adjuvant (CFA) at a concentration of 2 mg/mL.[6]

Emulsion Preparation:

o Draw equal volumes of the MOG (35-55) solution and the CFA solution into two separate
syringes.

o Connect the syringes with a three-way stopcock.

o Forcefully pass the contents back and forth between the syringes for at least 10 minutes to
create a stable, white, viscous emulsion.[6]

o To test the emulsion, drop a small amount into a beaker of water. A stable emulsion will not
disperse.

Immunization:
o Anesthetize the mice (8-12 weeks old C57BL/6).

o Inject 100-200 pL of the emulsion subcutaneously, typically divided between two sites on
the flank. This delivers 100-200 pg of MOG (35-55).[6]

Pertussis Toxin Administration:
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o On the day of immunization (Day 0) and again 48 hours later (Day 2), administer Pertussis
Toxin (typically 200-400 ng in 200 L of PBS) via intraperitoneal injection.[6]

e Monitoring:

o Monitor the mice daily for clinical signs of EAE, starting around day 7 post-immunization.
[10]

o Score the disease severity based on a standardized scale (e.g., 0 = no signs, 1 = limp tall,
2 = hind limb weakness, 3 = hind limb paralysis, etc.).

o Provide easy access to food and water for mice with severe symptoms.
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Caption: Experimental workflow for MOG (35-55) from storage to EAE induction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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